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Compound of Interest

Compound Name:
2,3-Dihydrothieno[3,4-b]

[1,4]dioxine-5-carbaldehyde

Cat. No.: B1306817 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This document provides a comprehensive technical overview of 3,4-Ethylenedioxythiophene-2-

carboxaldehyde, commonly referred to as EDOT-aldehyde. It is a functionalized derivative of

3,4-Ethylenedioxythiophene (EDOT), a critical monomer for the synthesis of the widely used

conducting polymer, PEDOT. The introduction of the aldehyde group provides a reactive site for

further chemical modifications, making EDOT-aldehyde a valuable building block in the

development of functional polymers for applications in bioelectronics, sensors, and drug

delivery systems. This guide details its molecular structure, physicochemical properties,

spectroscopic data, and a detailed experimental protocol for its synthesis.

Molecular Structure and Chemical Formula
EDOT-aldehyde consists of a thiophene ring fused with a 1,4-dioxane ring, with a

carboxaldehyde group substituted at the 2-position of the thiophene ring.

Chemical Name: 2,3-Dihydrothieno[3,4-b][1][2]dioxine-5-carboxaldehyde

Common Name: EDOT-aldehyde, EDOT-CHO
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Molecular Formula: C₇H₆O₃S[1]

Molecular Weight: 170.18 g/mol

CAS Number: 204905-77-1[1]

Molecular Structure:

Physicochemical and Spectroscopic Data
The quantitative data for EDOT-aldehyde are summarized in the table below for ease of

reference and comparison.

Property Value Reference(s)

Appearance
White to light yellow

powder/crystal
--INVALID-LINK--

Purity >98.0% (GC) --INVALID-LINK--

Melting Point 139.0 - 143.0 °C --INVALID-LINK--

¹H NMR (CDCl₃)
Aldehyde proton (CHO) signal

at δ 9.77 ppm
--INVALID-LINK--

FT-IR
Carbonyl (C=O) stretch at

1704 cm⁻¹
--INVALID-LINK--

Molecular Formula C₇H₆O₃S --INVALID-LINK--

Molecular Weight 170.18 g/mol --INVALID-LINK--

Experimental Protocols
Synthesis of EDOT-aldehyde
A reported facile, two-step synthesis of EDOT-aldehyde proceeds via the reduction of an

EDOT-methyl ester intermediate.

Materials:
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EDOT-methyl ester

Dry Toluene

Diisobutylaluminium hydride (DIBAL-H) solution (e.g., 1 M in hexanes)

Methanol

Hydrochloric acid (e.g., 1 M aqueous solution)

Dichloromethane (DCM)

Anhydrous Magnesium Sulfate (MgSO₄)

Ethanol/Liquid Nitrogen bath

Standard glassware for inert atmosphere synthesis (Schlenk flask, etc.)

Magnetic stirrer

Procedure:

Dissolution and Cooling: Dissolve EDOT-methyl ester (1 equivalent) in dry toluene inside a

flame-dried Schlenk flask under an inert atmosphere (e.g., Argon). Cool the resulting solution

to -80 °C using an ethanol/liquid nitrogen bath.

Reduction Reaction: While maintaining the temperature at -80 °C, slowly add a solution of

DIBAL-H (typically 1.1 to 1.5 equivalents) dropwise to the stirred solution. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC).

Quenching: Upon completion, quench the reaction by the slow, dropwise addition of

methanol at -80 °C.

Work-up: Allow the mixture to warm to room temperature. Add 1 M hydrochloric acid and stir

the mixture vigorously for 30-60 minutes.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous phase multiple

times with dichloromethane.
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Drying and Concentration: Combine the organic layers and dry over anhydrous magnesium

sulfate. Filter the drying agent and concentrate the filtrate under reduced pressure to yield

the crude product.

Purification: The crude EDOT-aldehyde can be further purified by column chromatography on

silica gel or by recrystallization to afford the final product as a white to light yellow solid.

Visualizations
Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of EDOT-aldehyde from its

methyl ester precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chembk.com [chembk.com]

2. Salicylic acid - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [An In-depth Technical Guide to 3,4-
Ethylenedioxythiophene-2-carboxaldehyde (EDOT-aldehyde)]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1306817#molecular-structure-
and-formula-of-edot-aldehyde]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1306817?utm_src=pdf-body-img
https://www.benchchem.com/product/b1306817?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/3,4-Ethylenedioxythiophene-2-carboxaldehyde
https://en.wikipedia.org/wiki/Salicylic_acid
https://www.benchchem.com/product/b1306817#molecular-structure-and-formula-of-edot-aldehyde
https://www.benchchem.com/product/b1306817#molecular-structure-and-formula-of-edot-aldehyde
https://www.benchchem.com/product/b1306817#molecular-structure-and-formula-of-edot-aldehyde
https://www.benchchem.com/product/b1306817#molecular-structure-and-formula-of-edot-aldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1306817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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